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Compound of Interest

Compound Name: Glycerol triglycidyl ether

Cat. No.: B081281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of Glycerol triglycidyl ether (GTE), a trifunctional epoxide monomer with
significant utility in material science and emerging potential in pharmaceutical formulations.

Chemical and Physical Properties

Glycerol triglycidyl ether is a colorless to pale yellow liquid known for its high reactivity,
stemming from its three epoxy groups.[1][2][3] This trifunctional nature makes it an effective
crosslinking agent.[4] It is soluble in organic solvents with limited solubility in water.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Glycerol triglycidyl ether.
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Property Value Source(s)
CAS Number 13236-02-7 [4]
Molecular Formula C12H2006 [2][4]
Molecular Weight 260.28 g/mol [2][4]
Appearance Colorless to pale yellow liquid [2][4]
Boiling Point 378.7 £ 42.0 °C (Predicted) [2]

Density 1.251 + 0.06 g/cm? (Predicted) [2]

Flash Point 158.7 °C [5]

Synthesis and Manufacturing

The industrial synthesis of Glycerol triglycidyl ether is typically a two-step process involving
the reaction of glycerol with epichlorohydrin, followed by dehydrochlorination.[4][6]

Synthesis Workflow
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Step 1: Addition Reaction
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Step 2: Dehydrochlorination
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Caption: Synthesis of Glycerol Triglycidyl Ether.

Detailed Experimental Protocol for Synthesis

The following protocol outlines the laboratory-scale synthesis of Glycerol triglycidyl ether:

e Reaction Setup: To a three-necked flask equipped with a magnetic stirrer, reflux condenser,
and thermometer, add 0.1 mol (9.2 g) of glycerol.

» Addition of Reagents: Add 0.3 mol (27.75 g) of epichlorohydrin to the flask.

o Catalysis and First Step Reaction: Begin stirring and heat the mixture in a water bath to
60°C. Once the temperature is stable, add 0.0015 mol of a Lewis acid catalyst (e.g., boron
trifluoride etherate). Maintain the reaction at 60°C for 4 hours.
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o Cooling: After 4 hours, cool the reaction mixture to room temperature.

» Dehydrochlorination: Add a 40% sodium hydroxide solution in a 1.5:1 molar ratio relative to
the initial amount of epichlorohydrin. Conduct this ring-closing reaction at 35°C for 4 hours.

 Purification: After the reaction is complete, filter the mixture to remove insoluble salts. The
filtrate is then subjected to vacuum distillation to remove water and unreacted
epichlorohydrin, yielding the final product, Glycerol triglycidyl ether. A yield of
approximately 71.6% can be expected under these optimized conditions.

Core Applications and Mechanisms

The primary utility of Glycerol triglycidyl ether lies in its function as a crosslinking agent and a
reactive diluent, particularly in epoxy resin formulations.[6]

Crosslinking Mechanism

The three highly reactive epoxy groups of GTE can undergo ring-opening reactions with
nucleophiles such as amines, acids, and hydroxyl groups.[1] This forms stable covalent bonds,
leading to the formation of a dense, three-dimensional polymer network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ether (CAS: 13236-02-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081281#glycerol-triglycidyl-ether-cas-number-13236-
02-7-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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